Radiation Sickness Prevention

Description

Radiation sickness, or acute radiation syndrome (ARS), results from exposure to high doses of ionizing radiation. Prevention and mitigation strategies focus on limiting exposure, administering radioprotective agents before or shortly after exposure, and supportive care to manage symptoms and complications. These measures aim to reduce cellular damage, support hematopoietic recovery, and enhance survival rates following significant radiation events. Research continues into novel countermeasures and therapies.
